Cas no 2171954-36-0 (5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171954-36-0
• MF: C₁₃H₂₁F₂NO
• MW: 245.308750867844
• CID: 5817834
• PubChem ID: 165591547
• Update Time: 2025-10-20

5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane
• 2171954-36-0
• EN300-1640634

• Inchi： 1S/C13H21F2NO/c14-13(15)6-4-12(5-7-13)11(10-2-1-3-10)16-8-9-17-12/h10-11,16H,1-9H2
• InChI Key： JMEQQDXMQUAXJD-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(C1CCC1)NCCO2)F

Computed Properties

• Exact Mass: 245.15912062g/mol
• Monoisotopic Mass: 245.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane

Recent Advances in the Study of 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171954-36-0)

The compound 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171954-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique combination of cyclobutyl, difluoro, and heterocyclic moieties, presents a promising scaffold for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A key area of investigation has been the synthetic pathways for 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane. Researchers have developed novel methodologies to optimize its production, including asymmetric synthesis and catalytic cyclization techniques. These advancements have not only improved yield and purity but also enabled the exploration of structural analogs for enhanced bioactivity. The difluoro substitution, in particular, has been highlighted for its role in improving metabolic stability and membrane permeability, critical factors in drug design.

Pharmacological studies have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors, making it a candidate for treating neurological conditions such as anxiety, depression, and epilepsy. In vitro and in vivo experiments have demonstrated its high affinity for GABA_A receptors, with selective binding to subtypes associated with minimal side effects. Additionally, preliminary data suggest potential applications in metabolic disorders, where its spirocyclic framework may interact with enzymes involved in lipid metabolism.

Recent patent filings and preclinical trials underscore the commercial and therapeutic potential of 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane. Companies specializing in CNS therapeutics have initiated partnerships to explore its clinical viability, with Phase I trials expected to commence within the next year. The compound's favorable pharmacokinetic profile, including oral bioavailability and blood-brain barrier penetration, positions it as a frontrunner in next-generation neuropharmaceuticals.

In conclusion, the ongoing research on 5-cyclobutyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171954-36-0) highlights its multifaceted potential in drug development. Future studies will likely focus on elucidating its mechanism of action at the molecular level and expanding its therapeutic indications. Collaborative efforts between academia and industry will be pivotal in translating these findings into clinically viable treatments.